Cas no 226572-11-8 (Cirenshenoside S)

• Product Name: Cirenshenoside S
• CAS No: 226572-11-8
• MF: C₅₄H₈₈O₂₃
• MW: 1105.26274013519
• CID: 266400
• Update Time: 2024-02-29

Cirenshenoside S Chemical and Physical Properties

Names and Identifiers

• Lup-20(29)-en-28-oicacid, 3-(b-D-glucopyranosyloxy)-23-hydroxy-,O-6-deoxy-a-L-mannopyranosyl-(1&reg
• 4)-O-b-D-glucopyranosyl-(1&reg
• 6)-b-D-glucopyranosyl ester, (3b,4a)- (9CI)
• CirenshenosideS
• (3beta,4alpha)-3-(beta-D-Glucopyranosyloxy)-23-hydroxylup-20(29)-en-28-oic acid O-6-deoxy-alpha-L-mannopyranosyl-(1→4)-O-beta-D-glucopyranosyl-(1→6)-beta-D-glucopyranosyl ester
• CID 133561692
• Cirenshenoside S
• 6)-beta-D-glucopyranosyl ester
• (3beta,4alpha)-3-(beta-D-Glucopyranosyloxy)-23-hydroxylup-20(29)-en-28-oic acid O-6-deoxy-alpha-L-mannopyranosyl-(1-4)-O-beta-D-glucopyranosyl-(1-6)-beta-D-glucopyranosyl ester
• Cirenshenoside S USP/EP/BP
• Lup-20(29)-en-28-oic acid, 3-(β-D-glucopyranosyloxy)-23-hydroxy-, O-6-deoxy-α-L-mannopyranosyl-(1→4)-O-β-D-glucopyranosyl-(1→6)-β-D-glucopyranosyl ester, (3β,4α)-

• Inchi： 1S/C54H88O23/c1-22(2)24-10-15-54(49(69)77-48-42(67)38(63)35(60)28(74-48)20-70-45-43(68)39(64)44(27(19-56)73-45)76-46-40(65)36(61)33(58)23(3)71-46)17-16-52(6)25(32(24)54)8-9-30-50(4)13-12-31(51(5,21-57)29(50)11-14-53(30,52)7)75-47-41(66)37(62)34(59)26(18-55)72-47/h23-48,55-68H,1,8-21H2,2-7H3
• InChI Key： SAJIUZSFTKLJCY-UHFFFAOYSA-N
• SMILES： O(C1C(C(C(C(CO)O1)O)O)O)C1CCC2(C)C(C1(C)CO)CCC1(C)C2CCC2C3C(C(=C)C)CCC3(C(=O)OC3C(C(C(C(COC4C(C(C(C(CO)O4)OC4C(C(C(C(C)O4)O)O)O)O)O)O3)O)O)O)CCC12C

Computed Properties

• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 23
• Heavy Atom Count: 77
• Rotatable Bond Count: 14
• Complexity: 2090
• Topological Polar Surface Area: 374

Experimental Properties

• Density: 1.47±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (3.1E-3 g/L) (25 ºC),
• pka: 12.50±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Triterpene glycosides
• Triterpenoids